N-(4-methylcyclohexyl)-2-(2-oxoazepan-1-yl)acetamide

• IUPAC Name: N-(4-methylcyclohexyl)-2-(2-oxoazepan-1-yl)acetamide
• InChI: InChI=1S/C15H26N2O2/c1-12-6-8-13(9-7-12)16-14(18)11-17-10-4-2-3-5-15(17)19/h12-13H,2-11H2,1H3,(H,16,18)
• InChI Key: RUDKIKDSXFGXPX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)CN2CCCCCC2=O
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N-(4-methylcyclohexyl)-2-(2-oxoazepan-1-yl)acetamide, commonly known as MOAA, is a chemical compound that has gained significant attention in the scientific community. MOAA is a cyclic urea derivative that has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

MOAA has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, MOAA has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and neurological disorders. In pharmacology, MOAA has been studied for its effects on the central nervous system, cardiovascular system, and immune system. In biochemistry, MOAA has been used as a tool to study protein-ligand interactions and enzyme kinetics.

Mechanism of Action

The exact mechanism of action of MOAA is not fully understood, but it is believed to act as an allosteric modulator of various receptors and enzymes. MOAA has been shown to bind to the active site of enzymes and alter their activity, leading to changes in cellular signaling pathways. MOAA has also been shown to interact with various receptors, such as GABA receptors and adenosine receptors, leading to changes in neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects:
MOAA has been shown to have various biochemical and physiological effects, depending on the target enzyme or receptor. In the central nervous system, MOAA has been shown to have anxiolytic and sedative effects, possibly through its interactions with GABA receptors. In the cardiovascular system, MOAA has been shown to have vasodilatory effects, possibly through its interactions with adenosine receptors. MOAA has also been shown to have anti-inflammatory and antioxidant effects, possibly through its interactions with various enzymes and receptors.

Advantages and Limitations for Lab Experiments

MOAA has several advantages for lab experiments, such as its high purity and stability. MOAA is also readily available from commercial sources, making it easy to obtain for research purposes. However, MOAA has some limitations, such as its low solubility in water and limited bioavailability in vivo. These limitations can be overcome by using appropriate solvents and delivery methods, such as encapsulation in liposomes or nanoparticles.

Future Directions

There are several future directions for research on MOAA. One possible direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as cancer, inflammation, and neurological disorders. Another direction is to study its interactions with various enzymes and receptors in more detail, to better understand its mechanism of action. Additionally, the development of new synthetic methods for MOAA and its derivatives could lead to the discovery of new compounds with improved properties and therapeutic potential.
Conclusion:
In conclusion, MOAA is a promising chemical compound that has gained significant attention in the scientific community. Its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry, make it an attractive target for research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of MOAA have been discussed in this paper. Further research on MOAA and its derivatives could lead to the discovery of new compounds with improved properties and therapeutic potential.

Synthesis Methods

The synthesis of MOAA involves the reaction of 4-methylcyclohexylamine with ethyl chloroacetate, followed by the addition of sodium hydroxide and acetic acid to obtain the final product. The yield of MOAA can be improved by optimizing the reaction conditions, such as temperature, pH, and reaction time.